3-(3,4-Dichlorophenyl)-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[[5-(furan-3-yl)pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C17H13Cl2N3O2/c18-15-2-1-14(6-16(15)19)22-17(23)21-8-11-5-13(9-20-7-11)12-3-4-24-10-12/h1-7,9-10H,8H2,(H2,21,22,23)
• InChI Key: YDTOBRWDVLJDPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)NCC2=CC(=CN=C2)C3=COC=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O2
• Molecular Weight: 362.2 g/mol

Description

This compound is a urea derivative, which means it contains a functional group consisting of a carbonyl group flanked by two amine groups. The presence of the dichlorophenyl and furanylpyridinyl groups suggest that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The dichlorophenyl and furanylpyridinyl groups would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the urea functional group and the dichlorophenyl and furanylpyridinyl groups. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, melting point, and boiling point would all be determined by the arrangement of atoms in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many urea derivatives are used in medicine due to their biological activity.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied for its potential use in various fields such as medicine, agriculture, or materials science.